1-[2,5-Dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]ethanone

• Molecular Formula: C17H18N2OS3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C17H18N2OS3/c1-11-9-22-17(18-11)23-10-16(20)15-7-12(2)19(13(15)3)8-14-5-4-6-21-14/h4-7,9H,8,10H2,1-3H3
• InChI Key: ZZCFEKCNAKAUQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CS2)C)C(=O)CSC3=NC(=CS3)C

Description

The compound 1-[2,5-Dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]ethanone features a pyrrole core substituted with methyl groups at positions 2 and 5, a thiophen-2-ylmethyl group at position 1, and a 4-methylthiazole sulfanyl moiety linked via an ethanone bridge. Below, we compare this compound with structurally related analogs, focusing on molecular features, physicochemical properties, and synthetic pathways.

Comparison with Similar Compounds

Core Pyrrole-Thiophenmethyl Derivatives

• Target Compound : The pyrrole-thiophenmethyl core is critical for electronic and steric interactions. The thiazole sulfanyl group contributes to hydrogen bonding and π-stacking capabilities.
• Analog 1: 2-[[5-(1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]ethanone (C₂₂H₁₉N₃O₄S₂) shares the pyrrole-thiophenmethyl backbone but replaces thiazole with a benzodioxol-oxadiazole sulfanyl group. This substitution increases molecular weight (453.5 g/mol) and hydrophobicity (XLogP3: 4.3) .
• Analog 2: 1-(4-Acetyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone (C₁₃H₁₅N₃O₂S₂) features a thiadiazole sulfanyl group, reducing steric bulk compared to the target compound. Its molecular weight is 309.4 g/mol .

Heterocyclic Sulfanyl Group Variations

• Thiazole vs. Triazole/Thiadiazole: The target compound’s 4-methylthiazole sulfanyl group offers moderate basicity and metabolic stability. 1-[2,5-Dimethyl-1-(4-trifluoromethoxyphenyl)-1H-pyrrol-3-yl]-2-([1,3,4]thiadiazol-2-ylsulfanyl)-ethanone (C₁₇H₁₄F₃N₂O₂S₂) incorporates a thiadiazole group and a trifluoromethoxyphenyl substitution, enhancing lipophilicity (19F-NMR: δ -57.50) and electron-withdrawing effects . 1-[2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone (C₂₆H₂₄N₄OS) uses a triazoloquinoline sulfanyl group, increasing aromatic surface area and molecular weight (440.565 g/mol) .

Physicochemical Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Weight (g/mol)	~393 (estimated)	453.5	309.4
XLogP3	~3.8 (predicted)	4.3	2.9
Water Solubility (μg/mL)	Moderate (similar to )	Low (hydrophobic)	43.6 (pH 7.4)
Polar Surface Area (Ų)	~90	133	95

Key Observations :

• The thiadiazole-containing Analog 2 exhibits higher solubility (43.6 μg/mL) due to its smaller size and balanced logP .

Comparison with Analogs

• Analog 1 : Synthesized via coupling of pyrrole-thiophenmethyl intermediates with benzodioxol-oxadiazole thiols, requiring extended reaction times due to steric hindrance .
• Analog 2: Prepared by refluxing 2-chloroethanone with 5-methyl-1,3,4-thiadiazole-2-thiol in ethanol (5 hours), yielding crystalline products .